Cas no 57467-18-2 (Propanal, 3-(formyloxy)-)

• Product Name: Propanal, 3-(formyloxy)-
• CAS No: 57467-18-2
• MF: C₄H₆O₃
• MW: 102.088641643524
• CID: 1604574
• PubChem ID: 14866914
• Update Time: 2025-04-21

Propanal, 3-(formyloxy)- Chemical and Physical Properties

Names and Identifiers

• Propanal, 3-(formyloxy)-
• 3-oxopropyl formate
• DTXSID80564817
• SCHEMBL418412
• 57467-18-2

• Inchi： 1S/C4H6O3/c5-2-1-3-7-4-6/h2,4H,1,3H2
• InChI Key： AEJHEEJSPOVGGX-UHFFFAOYSA-N
• SMILES： O(C=O)CCC=O

Computed Properties

• Exact Mass: 102.03168
• Monoisotopic Mass: 102.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 60
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37